[3-(Dimethylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate

• IUPAC Name: [3-(dimethylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate
• InChI: InChI=1S/C20H19N3O6S3/c1-13-12-30-20(21-13)31-18-8-7-15(23(25)26)10-17(18)19(24)29-11-14-5-4-6-16(9-14)32(27,28)22(2)3/h4-10,12H,11H2,1-3H3
• InChI Key: OYDFBRWRHUEEHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)OCC3=CC(=CC=C3)S(=O)(=O)N(C)C
• Molecular Formula: C20H19N3O6S3
• Molecular Weight: 493.6 g/mol

Description

[3-(Dimethylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate is a complex organic compound with a unique molecular structure that combines elements of sulfamoyl, phenyl, thiazolyl, and nitrobenzoate groups. This compound exhibits a wide range of chemical properties and is of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-(Dimethylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate typically involves multiple steps. One common method starts with the preparation of the thiazolyl sulfanyl component, followed by its reaction with a pre-synthesized nitrobenzoate derivative. The reaction conditions often require anhydrous solvents, inert atmospheres (such as nitrogen or argon), and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using continuous flow reactors, which allow for precise control over reaction conditions and efficient heat management. Catalysts are often employed to enhance reaction rates and selectivity, reducing the overall production cost and environmental impact.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes a variety of chemical reactions, including:

• Oxidation: : It can be oxidized under specific conditions to form sulfoxides or sulfones.

• Reduction: : The nitro group can be reduced to an amine, altering the compound's reactivity and applications.

• Substitution: : The sulfamoyl and thiazolyl groups can participate in substitution reactions, introducing new functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents (like potassium permanganate), reducing agents (such as lithium aluminum hydride), and electrophiles for substitution reactions (e.g., halogenated compounds).

Major Products

Major products from these reactions vary widely, depending on the specific conditions and reagents used. Oxidation typically yields sulfoxides or sulfones, while reduction of the nitro group leads to corresponding amines.

Scientific Research Applications

This compound has numerous applications across different scientific fields:

• Chemistry: : Used as a precursor in the synthesis of more complex molecules, especially in medicinal chemistry.

• Biology: : Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

• Medicine: : Explored for its potential therapeutic effects, particularly in the treatment of diseases where sulfa drugs are effective.

• Industry: : Utilized in the manufacturing of specialty chemicals and advanced materials.

Mechanism of Action

The exact mechanism of action of this compound depends on its specific application. In a biological context, it often targets specific enzymes or receptors, inhibiting their activity and thereby exerting its effects. Molecular pathways involved can include inhibition of enzyme activity, disruption of cell signaling pathways, and modulation of gene expression.

Comparison with Similar Compounds

Similar Compounds

• [3-(Methylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate

• [3-(Ethylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate

• [3-(Butylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate

Uniqueness

What sets [3-(Dimethylsulfamoyl)phenyl]methyl 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoate apart is its particular combination of functional groups, which impart distinct reactivity and binding affinity in biochemical contexts. Its dimethylsulfamoyl group provides unique steric and electronic properties that can be fine-tuned for specific applications. This distinguishes it from its methyl, ethyl, or butyl analogs, which have differing levels of steric hindrance and electronic effects.

There you go! It's a fascinating compound with a lot to offer in various fields. Let me know what you think or if there's anything else you'd like to dive into!